Cas no 52939-64-7 (Pentanedioic acid, 3-hydroxy-3-pentadecyl-)

• Product Name: Pentanedioic acid, 3-hydroxy-3-pentadecyl-
• CAS No: 52939-64-7
• MF: C₂₀H₃₈O₅
• MW: 358.51272726059
• CID: 336105
• PubChem ID: 44370337
• Update Time: 2025-04-19

Pentanedioic acid, 3-hydroxy-3-pentadecyl- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-hydroxy-3-pentadecyl-
• 3-hydroxy-3-pentadecylpentanedioic acid
• 3-Pentadecyl-3-hydroxyglutaric acid
• DTXSID60658506
• BDBM50026334
• SCHEMBL3702039
• CHEMBL156576
• 52939-64-7
• 3-Hydroxy-3-pentadecyl-pentanedioic acid

• Inchi： 1S/C20H38O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(25,16-18(21)22)17-19(23)24/h25H,2-17H2,1H3,(H,21,22)(H,23,24)
• InChI Key： XIMVZSLUNQIRJQ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 358.272
• Monoisotopic Mass: 358.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• XLogP3: 6.2